4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H13N3OS/c1-3-14-10(12-13-11(14)16)8-4-6-9(15-2)7-5-8/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key: NAIPWRRJIAVUOG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC=C(C=C2)OC
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol

Description

4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (EMT) is a synthetic thiol compound that has been studied for its potential applications in a variety of scientific and medical fields. It is a derivative of the triazole class of compounds, which have been studied for their potential therapeutic effects. EMT has been found to possess a range of biochemical and physiological effects, and has been investigated as a potential therapeutic agent for a variety of conditions.

Scientific Research Applications

Chemical Synthesis and Characterization

4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol and its derivatives have been synthesized and characterized for various applications. Wurfer and Badea (2021) detailed the synthesis of a closely related compound, demonstrating its potential for further chemical modifications and applications in different fields (Wurfer & Badea, 2021).

Antimicrobial and Antifungal Applications

Research has shown that derivatives of 4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibit antimicrobial and antifungal properties. For instance, studies have revealed the synthesis of derivatives with significant inhibitory effects against cholinesterase enzymes and potential for anti-proliferative activity (Arfan et al., 2018). Additionally, Fedotov et al. (2022) explored compounds with structural combinations of triazole and pyrazole, indicating potential interaction with various biological targets, including antifungal activity (Fedotov et al., 2022).

Anticancer and Anti-inflammatory Properties

Some derivatives of this compound have shown promise in anticancer and anti-inflammatory research. Samelyuk and Kaplaushenko (2015) discovered that certain derivatives exhibit antitumor, antiinflammatory, and antioxidant properties (Samelyuk & Kaplaushenko, 2015). Additionally, Bektaş et al. (2007) synthesized triazole derivatives that displayed antimicrobial activities, which are often associated with potential anticancer properties (Bektaş et al., 2007).

Corrosion Inhibition

This compound and its derivatives have been studied for their corrosion inhibition properties. Yadav et al. (2013) investigated benzimidazole derivatives bearing the 1,2,4-triazole moiety for inhibiting mild steel corrosion in acidic conditions (Yadav et al., 2013).

Neuroprotective Effects

Research by Aktay et al. (2005) suggests that certain condensed thiazolo-triazole compounds, related to 4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, may have neuroprotective effects against ethanol-induced oxidative stress in mouse brain and liver (Aktay et al., 2005).